Cas no 1021209-83-5 (N-[2-(2-methoxyphenyl)ethyl]-5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide)

• Product Name: N-[2-(2-methoxyphenyl)ethyl]-5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide
• CAS No: 1021209-83-5
• MF: C₂₃H₂₃NO₆
• MW: 409.43182682991
• CID: 5857352
• PubChem ID: 42227349
• Update Time: 2025-07-16

N-[2-(2-methoxyphenyl)ethyl]-5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-methoxyphenyl)ethyl]-5-[(3-methoxyphenyl)methoxy]-4-oxopyran-2-carboxamide
• N-[2-(2-methoxyphenyl)ethyl]-5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide
• 1021209-83-5
• VU0640606-1
• 5-((3-methoxybenzyl)oxy)-N-(2-methoxyphenethyl)-4-oxo-4H-pyran-2-carboxamide
• AKOS024505238
• F5286-0455

• Inchi： 1S/C23H23NO6/c1-27-18-8-5-6-16(12-18)14-29-22-15-30-21(13-19(22)25)23(26)24-11-10-17-7-3-4-9-20(17)28-2/h3-9,12-13,15H,10-11,14H2,1-2H3,(H,24,26)
• InChI Key： UXRCSDPKGVZDRJ-UHFFFAOYSA-N
• SMILES： C1(C(NCCC2=CC=CC=C2OC)=O)OC=C(OCC2=CC=CC(OC)=C2)C(=O)C=1

Computed Properties

• Exact Mass: 409.15253745g/mol
• Monoisotopic Mass: 409.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83.1Ų

Additional information on N-[2-(2-methoxyphenyl)ethyl]-5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide

Comprehensive Overview of N-[2-(2-methoxyphenyl)ethyl]-5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide (CAS 1021209-83-5)

N-[2-(2-methoxyphenyl)ethyl]-5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide, identified by its CAS number 1021209-83-5, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a pyran-2-carboxamide core with methoxyphenyl substituents, making it a subject of interest for its potential biological activities. Researchers are particularly intrigued by its possible applications in drug discovery and development, especially in targeting specific enzymatic pathways.

The compound's structure includes two methoxyphenyl groups, which are known to influence pharmacokinetic properties such as solubility and metabolic stability. The 4-oxo-4H-pyran moiety is a key pharmacophore found in many bioactive molecules, suggesting that this compound could exhibit a range of therapeutic effects. Current studies focus on its potential as a modulator of cellular signaling pathways, with preliminary data indicating promising interactions with protein targets involved in inflammation and oxidative stress.

In the context of modern drug discovery, N-[2-(2-methoxyphenyl)ethyl]-5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide aligns with the growing demand for small-molecule inhibitors and modulators. Its CAS 1021209-83-5 identifier ensures precise tracking in chemical databases, facilitating collaborative research. The compound's synthetic accessibility and structural versatility make it a valuable candidate for further optimization and derivatization, addressing current challenges in medicinal chemistry.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of N-[2-(2-methoxyphenyl)ethyl]-5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide?" While definitive clinical applications are still under investigation, early research suggests its relevance in designing novel anti-inflammatory and neuroprotective agents. The integration of AI-driven drug design tools has further accelerated the exploration of its bioactivity, highlighting its compatibility with computational modeling approaches.

From an industrial perspective, the scalability of synthesizing CAS 1021209-83-5 is a critical factor. Recent advancements in green chemistry have enabled more efficient production methods, reducing environmental impact while maintaining high purity standards. This aligns with the broader trend toward sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

Another frequently asked question is: "How does the structure of N-[2-(2-methoxyphenyl)ethyl]-5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide contribute to its bioactivity?" The answer lies in the compound's ability to form hydrogen bonds and hydrophobic interactions with biological targets, thanks to its methoxy and carboxamide functional groups. These features enhance its binding affinity and selectivity, making it a promising scaffold for further development.

In summary, N-[2-(2-methoxyphenyl)ethyl]-5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide (CAS 1021209-83-5) represents a compelling area of research at the intersection of medicinal chemistry and molecular biology. Its structural complexity and potential therapeutic applications continue to drive innovation, positioning it as a compound of significant interest in both academic and industrial settings. Future studies will likely explore its mechanistic details and translational potential, addressing the growing demand for novel bioactive molecules.